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Compound of Interest

Compound Name: 2-Amino-2-(2-fluorophenyl)ethanol

Cat. No.: B112136 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-2-(2-fluorophenyl)ethanol, tailored for researchers, scientists, and professionals in

drug development. The following procedures are based on established safety data and general

best practices for laboratory chemical waste management.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, protective gloves, clothing, and

eye/face protection.[1] Work should be conducted in a well-ventilated area, such as a fume

hood, to avoid inhalation of any dust or vapors.[1] Ensure that eyewash stations and safety

showers are readily accessible.[1]

II. Step-by-Step Disposal Procedure
The primary directive for the disposal of 2-Amino-2-(2-fluorophenyl)ethanol is to entrust it to

an approved waste disposal plant.[1] Do not dispose of this chemical down the drain or in

regular trash.

Containment:

For solid forms, carefully sweep up the material and shovel it into a suitable, sealable

container for disposal.[1] Avoid actions that generate dust.
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For liquid forms or solutions, absorb the material with an inert substance (e.g., vermiculite,

dry sand) and place it into a sealed container.

Labeling:

Clearly label the waste container with the full chemical name: "2-Amino-2-(2-
fluorophenyl)ethanol" and any other components of the waste stream.

Include appropriate hazard symbols as per your institution's and local regulations.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[1]

Keep the container tightly closed.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide them with the complete details of the waste, including its composition and

quantity.

III. Key Safety and Disposal Information Summary
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Parameter Guideline Source

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.

[1]

Handling Environment
Use only outdoors or in a well-

ventilated area.
[1]

Accidental Skin Contact
Wash with plenty of soap and

water.
[1]

Accidental Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[1]

Accidental Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

[1]

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Spill Containment (Solid)

Sweep up and shovel into

suitable containers for

disposal.

[1]

IV. Disposal Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of 2-Amino-2-(2-fluorophenyl)ethanol.
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Caption: Disposal workflow for 2-Amino-2-(2-fluorophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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